N-(3-Chlorophenyl)-2,4-dinitrobenzenamine
N-(3-Chlorophenyl)-2,4-dinitrobenzenamine
Brand Name:
Vulcanchem
CAS No.:
16220-58-9
VCID:
VC0182931
InChI:
InChI=1S/C12H8ClN3O4/c13-8-2-1-3-9(6-8)14-11-5-4-10(15(17)18)7-12(11)16(19)20/h1-7,14H
SMILES:
C1=CC(=CC(=C1)Cl)NC2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-]
Molecular Formula:
C12H8ClN3O4
Molecular Weight:
293.66 g/mol
N-(3-Chlorophenyl)-2,4-dinitrobenzenamine
CAS No.: 16220-58-9
Main Products
VCID: VC0182931
Molecular Formula: C12H8ClN3O4
Molecular Weight: 293.66 g/mol
| CAS No. | 16220-58-9 |
|---|---|
| Product Name | N-(3-Chlorophenyl)-2,4-dinitrobenzenamine |
| Molecular Formula | C12H8ClN3O4 |
| Molecular Weight | 293.66 g/mol |
| IUPAC Name | N-(3-chlorophenyl)-2,4-dinitroaniline |
| Standard InChI | InChI=1S/C12H8ClN3O4/c13-8-2-1-3-9(6-8)14-11-5-4-10(15(17)18)7-12(11)16(19)20/h1-7,14H |
| Standard InChIKey | YLMKHXBXDKWQSO-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC(=C1)Cl)NC2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-] |
| Canonical SMILES | C1=CC(=CC(=C1)Cl)NC2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-] |
| PubChem Compound | 27757 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume